Cas no 2229619-26-3 (3-2-(1H-pyrazol-1-yl)phenylazetidin-3-ol)

• Product Name: 3-2-(1H-pyrazol-1-yl)phenylazetidin-3-ol
• CAS No: 2229619-26-3
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6202714
• PubChem ID: 165970675
• Update Time: 2025-05-22

3-2-(1H-pyrazol-1-yl)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(1H-pyrazol-1-yl)phenylazetidin-3-ol
• EN300-1767501
• 3-[2-(1H-pyrazol-1-yl)phenyl]azetidin-3-ol
• 2229619-26-3

• Inchi： 1S/C12H13N3O/c16-12(8-13-9-12)10-4-1-2-5-11(10)15-7-3-6-14-15/h1-7,13,16H,8-9H2
• InChI Key： QVEAYXPFSAWYIE-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CC=C2N2C=CC=N2)CNC1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-2-(1H-pyrazol-1-yl)phenylazetidin-3-ol

3-(1H-Pyrazol-1-yl)phenylazetidin-3-ol: A Comprehensive Overview

3-(1H-Pyrazol-1-yl)phenylazetidin-3-ol (CAS No. 2229619-26-3) is a compound of significant interest in the field of organic chemistry and drug discovery. This molecule, characterized by its unique structure combining a pyrazole ring and an azetidine moiety, has garnered attention due to its potential applications in therapeutic development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for further exploration.

The pyrazole ring, a five-membered aromatic heterocycle, is known for its versatility in chemical synthesis and biological activity. In the case of 3-(1H-pyrazol-1-yl)phenylazetidin-3-ol, the pyrazole group is attached to a phenyl ring, which in turn is connected to an azetidine ring. The azetidine moiety, a four-membered saturated cyclic amine, contributes to the molecule's stability and bioavailability. This combination of structural features makes the compound an attractive target for researchers exploring novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(1H-pyrazol-1-yl)phenylazetidin-3-ol. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the molecule's structure. These methods have significantly improved the yield and purity of the compound, facilitating its use in preclinical studies.

From a pharmacological perspective, 3-(1H-pyrazol-1-yl)phenylazetidin-3-ol has demonstrated promising activity in vitro and in vivo models. Studies have shown that the compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research has highlighted its ability to modulate signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease.

The azetidine ring plays a crucial role in the compound's pharmacokinetic properties. Its small size and rigid structure contribute to favorable absorption and distribution profiles, making it suitable for oral administration. Furthermore, recent investigations into the compound's metabolism have revealed that it undergoes minimal hepatic first-pass elimination, enhancing its bioavailability.

In terms of safety profile, 3-(1H-pyrazol-1-yli phenylazetidin - 3 - ol) has shown low toxicity in preclinical models. Acute and subchronic toxicity studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings underscore its potential as a safe and effective therapeutic agent.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring its efficacy in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.